Cas no 1247466-09-6 (2-methyl-6-(piperidin-3-yloxy)pyridine)

• Product Name: 2-methyl-6-(piperidin-3-yloxy)pyridine
• CAS No: 1247466-09-6
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• CID: 5562318
• PubChem ID: 62347625
• Update Time: 2025-10-31

2-methyl-6-(piperidin-3-yloxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-6-(piperidin-3-yloxy)pyridine

• Inchi： 1S/C11H16N2O/c1-9-4-2-6-11(13-9)14-10-5-3-7-12-8-10/h2,4,6,10,12H,3,5,7-8H2,1H3
• InChI Key： YABUIYKIRHHZMD-UHFFFAOYSA-N
• SMILES： C1(C)=NC(OC2CCCNC2)=CC=C1

Additional information on 2-methyl-6-(piperidin-3-yloxy)pyridine

Comprehensive Overview of 2-methyl-6-(piperidin-3-yloxy)pyridine (CAS No. 1247466-09-6): Properties, Applications, and Research Insights

The compound 2-methyl-6-(piperidin-3-yloxy)pyridine (CAS No. 1247466-09-6) is a pyridine derivative with a unique structural framework, combining a piperidine ring and a methyl-substituted pyridine moiety. This molecular architecture has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. The presence of both piperidin-3-yloxy and 2-methylpyridine groups enables diverse interactions with biological targets, making it a subject of exploration for drug discovery and material science applications.

In recent years, the demand for heterocyclic compounds like 2-methyl-6-(piperidin-3-yloxy)pyridine has surged, driven by their role in developing small-molecule therapeutics and catalysts. Researchers are particularly interested in its structure-activity relationship (SAR), as modifications to the piperidine or pyridine rings can yield derivatives with enhanced bioavailability or selectivity. Online searches for terms such as "piperidine-pyridine hybrids" and "CAS 1247466-09-6 applications" reflect growing curiosity about its synthetic utility.

The compound's physicochemical properties, including solubility, stability, and lipophilicity, are critical for its adoption in industrial workflows. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to characterize 2-methyl-6-(piperidin-3-yloxy)pyridine, ensuring purity for downstream applications. Discussions on platforms like ResearchGate often highlight its compatibility with cross-coupling reactions, a hotspot in modern organic chemistry.

From an SEO perspective, trending queries such as "how to synthesize 2-methyl-6-(piperidin-3-yloxy)pyridine" or "piperidin-3-yloxy derivatives in drug design" underscore the need for accessible technical content. This aligns with broader industry interests in green chemistry and atom-efficient synthesis, where such intermediates play a pivotal role. Notably, the compound's low toxicity profile (under standard handling conditions) makes it a safer alternative to traditional reagents.

Emerging studies also explore the computational modeling of CAS 1247466-09-6 to predict its binding affinities, a method gaining traction due to AI-driven drug discovery. Keywords like "molecular docking with piperidine-pyridine compounds" frequently appear in academic search engines, reflecting interdisciplinary interest. Furthermore, its potential in material science—such as designing organic semiconductors—adds another dimension to its applicability.

In summary, 2-methyl-6-(piperidin-3-yloxy)pyridine represents a compelling case study in the convergence of medicinal chemistry and industrial innovation. Its adaptability, coupled with rising demand for tailored heterocycles, positions it as a compound of sustained relevance. Future research may focus on optimizing its synthetic routes or expanding its utility in bioconjugation and catalysis, areas ripe for exploration.